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Abstract

Alanycarb is a broad-spectrum oxime carbamate insecticide and nematicide.[1] As with other
carbamates, its primary mode of action is the inhibition of acetylcholinesterase (AChE), an
essential enzyme in the nervous system of insects and other animals.[1][2] This document
provides a comprehensive overview of the toxicological effects of Alanycarb on various non-
target organisms, including mammals, birds, fish, aquatic invertebrates, honeybees, and
earthworms. It summarizes available quantitative toxicity data, details standard experimental
protocols for toxicological assessment, and visualizes key pathways and workflows. While
Alanycarb is now considered an obsolete insecticide in some regions, understanding its
toxicological profile remains crucial for environmental risk assessment and for providing a
comparative baseline for the development of newer, more selective insecticides.[1]

Mode of Action: Acetylcholinesterase Inhibition

Alanycarb exerts its toxic effects by inhibiting the enzyme acetylcholinesterase (AChE). AChE
is responsible for breaking down the neurotransmitter acetylcholine (ACh) in the synaptic cleft.
By inhibiting AChE, Alanycarb causes an accumulation of ACh, leading to continuous
stimulation of nerve fibers, resulting in paralysis and ultimately death.[2] This inhibition is
reversible, as carbamates form an unstable complex with the enzyme, unlike the more
persistent inhibition caused by organophosphates.
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Mechanism of Acetylcholinesterase Inhibition by Alanycarb.

Toxicological Profile: Quantitative Data

The following tables summarize the available quantitative toxicological data for Alanycarb on
various non-target organisms. It is important to note that specific data for Alanycarb is limited
for some species, as it is an older and now less commonly used pesticide.

Table 1: Mammalian Toxicity of Alanycarb
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Endpoint Value Species Route Source
Acute Oral LD50 330 mg/kg Rat Oral
Acute Dermal
>4,000 mg/kg Rat Dermal
LD50
Acute Inhalation ]
5.1 mg/L (4-hour) Rat Inhalation
LC50
90-Day Oral
15 mg/kg bw/day  Rat Oral
NOAEL

65.41 mg/kg/day

] (males), 76.78
Reproduction Rat Oral

mg/kg/da
NOAEL oy

Two-Generation

(females)

Developmental

o 150 mg/kg/day Rabbit Oral
Toxicity NOAEL

NOAEL: No Observed Adverse Effect Level

ble 2: Avi icitv of Al |

Endpoint Value Species Source

Acute Oral LD50 3553 mg/kg Not Specified

Note: Alanycarb is generally considered to be relatively non-toxic to birds.

Table 3: Aquatic Toxicity of Alanycarb

Endpoint Value Species Source

96-hour LC50 Moderately Toxic Fish (general)

_ Aquatic Invertebrates
48-hour LC50 Moderately Toxic
(general)
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LC50: Lethal Concentration 50%. Specific LC50 values for species like Rainbow Trout
(Oncorhynchus mykiss) and Daphnia magna were not available in the searched literature for

Alanycarb.
Endpoint Value Route Source
Acute LD50 Highly Toxic Contact & Oral

LD50: Lethal Dose 50%. Specific LD50 values for Alanycarb were not available in the
searched literature.

Table 5: Soil Organism Toxicity of Alanycarb

Endpoint Value Species Source

Data not available for Eisenia foetida
14-day LC50
Alanycarb (Earthworm)

Note: Carbamate insecticides, in general, can be toxic to earthworms.

Experimental Protocols

The toxicological data presented are typically generated following standardized guidelines to
ensure reproducibility and comparability. The Organisation for Economic Co-operation and
Development (OECD) provides a set of internationally recognized guidelines for the testing of
chemicals. Below are summaries of key experimental protocols relevant to the toxicological
profile of Alanycarb.

Mammalian Acute Oral Toxicity (Based on OECD
Guideline 401)

This test provides information on the health hazards likely to arise from a single oral exposure
to a substance.

o Test Animals: Typically, young adult rats are used.
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e Procedure: The test substance is administered in graduated doses to several groups of
fasted animals, with one dose per group. The substance is usually administered by gavage.

» Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

o Endpoint: The primary endpoint is the LD50 (median lethal dose), which is the statistically
estimated dose that is expected to be lethal to 50% of the test animals. Gross necropsy is

performed on all animals at the end of the study.
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Workflow for an Acute Oral Toxicity Study based on OECD 401.
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Fish Acute Toxicity Test (Based on OECD Guideline 203)

This test determines the concentration of a substance that is lethal to 50% of a test fish

population over a short exposure period.

Test Species: Commonly used species include Rainbow trout (Oncorhynchus mykiss) and
Zebrafish (Danio rerio).

Procedure: Fish are exposed to the test substance in a series of concentrations for a 96-hour
period. The test can be static (water is not changed), semi-static (water is renewed
periodically), or flow-through (water is continuously replaced).

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours. Any abnormal behavior is
also noted.

Endpoint: The primary endpoint is the 96-hour LC50.

Honeybee Acute Toxicity Test (Based on OECD
Guidelines 213 & 214)

These tests assess the acute oral and contact toxicity of a substance to adult honeybees.

Test Species:Apis mellifera.

Procedure (Oral - OECD 213): Bees are fed a sucrose solution containing the test substance
at various concentrations.

Procedure (Contact - OECD 214): The test substance, dissolved in a suitable solvent, is
applied directly to the dorsal thorax of the bees.

Observations: Mortality is recorded at specified intervals, typically up to 96 hours.

Endpoint: The LD50 (ug of active substance per bee) is determined for both oral and contact
exposure.

Earthworm Acute Toxicity Test (Based on OECD
Guideline 207)
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This test evaluates the acute toxicity of a substance to earthworms.

Test Species:Eisenia foetida.

e Procedure: Earthworms are exposed to the test substance mixed into an artificial soil
substrate over a 14-day period.

o Observations: Mortality is assessed at day 7 and day 14. Sub-lethal effects, such as changes
in body weight and behavior, are also recorded.

e Endpoint: The 14-day LC50 is determined.

Conclusion

Alanycarb demonstrates a toxicological profile characteristic of carbamate insecticides, with its
primary mechanism of action being the inhibition of acetylcholinesterase. The available data
indicate moderate acute toxicity to mammals and fish, low toxicity to birds, and high toxicity to
honeybees. While specific quantitative data for Alanycarb is not always available for all non-
target species, the established OECD guidelines provide a robust framework for assessing its
potential environmental risk. This in-depth guide serves as a valuable resource for researchers
and professionals in understanding the toxicological implications of Alanycarb and for the
comparative assessment of other insecticides. The provided data and protocols are essential
for conducting comprehensive environmental risk assessments and for the development of
safer and more target-specific pest control agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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target-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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